Synthesis of substituted exo-glucals via a modified Julia olefination and identification as selective β-glucosidase inhibitors†
Organic & Biomolecular Chemistry Pub Date: 2013-11-19 DOI: 10.1039/C3OB41926F
Abstract
A series of fluorine and non-fluorine-substituted C-glucosylidenes (exo-glucals) has been synthesized via a modified Julia olefination. The deprotected exo-glucals were prepared in five steps from commercially available D-gluconolactone. The evaluation of this original family of compounds against a panel of glycosidases showed a highly specific in vitro activity towards mammalian β-glucosidase depending on the double bond substituents.
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Journal Name：Organic & Biomolecular Chemistry
Research Products
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CAS no.: 102153-44-6
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CAS no.: 157730-74-0
